Ethyl 6-methylimidazo[1,2-a]pyrazine-2-carboxylate
Overview
Description
Ethyl 6-methylimidazo[1,2-a]pyrazine-2-carboxylate (EMIPC) is an organic compound that is used in a variety of scientific research applications. It has a wide range of applications in the fields of biochemistry and physiology, and is used for a variety of laboratory experiments. This article will provide an overview of EMIPC, including its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and possible future directions.
Scientific Research Applications
Synthesis and Antimicrobial Activity
Ethyl 6-methylimidazo[1,2-a]pyrazine-2-carboxylate has been instrumental in the synthesis of novel N-arylimidazo[1,2-a]pyrazine-2-carboxamides. This process involves the condensation reaction of imidazo[1,2-a]pyrazine-2-carboxylic acid with different aliphatic/aromatic amines. These synthesized compounds have been reported to exhibit promising antimicrobial activity, highlighting their potential in developing new antimicrobial agents (Jyothi & Madhavi, 2019).
Utility in Heterocyclic Compound Synthesis
The compound has shown its utility in the synthesis of a wide array of heterocyclic compounds. It has been used in the synthesis of pyrido[1,2-f]pyrimidine, pyrazolo-[3,4-b]pyrido[1,2-/]pyrimidine, and several other derivatives, with some of the synthesized products being evaluated for their antimicrobial properties (Farag, Kheder, & Mabkhot, 2008).
Contribution to Anticancer Research
In the realm of cancer research, this compound has been used in the preparation of derivatives exhibiting significant inhibitory activities against colon and hepatocellular carcinoma cells. This showcases its potential as a scaffold for developing anticancer agents (Abdel‐Aziz, Gamal-Eldeen, Hamdy, & Fakhr, 2009).
Innovative Synthesis Approaches
The compound has also been a subject of studies focusing on innovative synthesis methods. For instance, a "water-mediated" hydroamination and silver-catalyzed aminooxygenation method has been reported for the synthesis of methylimidazo[1,2-a]pyridines, indicating its versatility in chemical synthesis (Mohan, Rao, & Adimurthy, 2013).
Novel Synthesis Pathways
This compound has been synthesized through novel pathways involving multicomponent reactions. This illustrates its adaptability in producing various heterocyclic compounds, contributing to the diversity of chemical compounds available for different applications (Baenziger, Durantie, & Mathes, 2017).
properties
IUPAC Name |
ethyl 6-methylimidazo[1,2-a]pyrazine-2-carboxylate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11N3O2/c1-3-15-10(14)8-6-13-5-7(2)11-4-9(13)12-8/h4-6H,3H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
USIGGTZNUUMWDU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CN2C=C(N=CC2=N1)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11N3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
205.21 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.